Cas no 15073-88-8 (Dehydrocholsaeure)

Dehydrocholsaeure structure
Dehydrocholsaeure structure
Product Name:Dehydrocholsaeure
CAS No:15073-88-8
MF:C24H34O5
MW:402.523767948151
CID:2071595
PubChem ID:5284120
Update Time:2025-04-21

Dehydrocholsaeure Chemical and Physical Properties

Names and Identifiers

    • Dehydrocholsaeure
    • 3,7,12-trioxo-5alpha-cholan-24-oic Acid
    • 3,7,12-Trioxo-5alpha-cholanic acid
    • 15073-88-8
    • Q63398325
    • 3,7,12-Trioxo-5a-cholan-24-oic acid
    • DTXSID90861824
    • LMST04010375
    • Inchi: 1S/C24H34O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-14,16-18,22H,4-12H2,1-3H3,(H,28,29)/t13-,14-,16-,17+,18+,22+,23+,24-/m1/s1
    • InChI Key: OHXPGWPVLFPUSM-NHJLYVEHSA-N
    • SMILES: O=C1C[C@@H]2[C@@]3(C)CCC(C[C@@H]3CC([C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(=O)O)[C@]21C)=O)=O

Computed Properties

  • Exact Mass: 402.24062418Da
  • Monoisotopic Mass: 402.24062418Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 756
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 88.5Ų
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